Cas no 92-58-0 (1,2-Propanediol, 3-(ethylphenylamino)-)
92-58-0 structure
Product Name:1,2-Propanediol, 3-(ethylphenylamino)-
1,2-Propanediol, 3-(ethylphenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol, 3-(ethylphenylamino)-
- 3-(N-ethylanilino)propane-1,2-diol
- AKOS017514803
- 3-(ethyl-phenyl-amino)-propane-1,2-diol
- SCHEMBL1059610
- 3-N-Ethylanilino-1,2-propanesiol
- rac-3-(ethyl-phenyl-amino)-propane-1,2-diol
- SAOJIGZKFVGZDC-UHFFFAOYSA-N
- DTXSID60332551
- 92-58-0
-
- Inchi: 1S/C11H17NO2/c1-2-12(8-11(14)9-13)10-6-4-3-5-7-10/h3-7,11,13-14H,2,8-9H2,1H3
- InChI Key: SAOJIGZKFVGZDC-UHFFFAOYSA-N
- SMILES: OC(CO)CN(C1C=CC=CC=1)CC
Computed Properties
- Exact Mass: 195.126
- Monoisotopic Mass: 195.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.7Ų
1,2-Propanediol, 3-(ethylphenylamino)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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